Cas no 2137611-07-3 (Propanamide, N-[2-hydroxy-3-(methylamino)propyl]-N-methyl-)
![Propanamide, N-[2-hydroxy-3-(methylamino)propyl]-N-methyl- structure](https://www.kuujia.com/scimg/cas/2137611-07-3x500.png)
Propanamide, N-[2-hydroxy-3-(methylamino)propyl]-N-methyl- Chemical and Physical Properties
Names and Identifiers
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- Propanamide, N-[2-hydroxy-3-(methylamino)propyl]-N-methyl-
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- Inchi: 1S/C8H18N2O2/c1-4-8(12)10(3)6-7(11)5-9-2/h7,9,11H,4-6H2,1-3H3
- InChI Key: UDCKFUFZOVVUAQ-UHFFFAOYSA-N
- SMILES: C(N(CC(O)CNC)C)(=O)CC
Propanamide, N-[2-hydroxy-3-(methylamino)propyl]-N-methyl- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-360774-0.25g |
N-[2-hydroxy-3-(methylamino)propyl]-N-methylpropanamide |
2137611-07-3 | 0.25g |
$972.0 | 2023-03-07 | ||
Enamine | EN300-360774-10.0g |
N-[2-hydroxy-3-(methylamino)propyl]-N-methylpropanamide |
2137611-07-3 | 10.0g |
$4545.0 | 2023-03-07 | ||
Enamine | EN300-360774-0.05g |
N-[2-hydroxy-3-(methylamino)propyl]-N-methylpropanamide |
2137611-07-3 | 0.05g |
$888.0 | 2023-03-07 | ||
Enamine | EN300-360774-0.1g |
N-[2-hydroxy-3-(methylamino)propyl]-N-methylpropanamide |
2137611-07-3 | 0.1g |
$930.0 | 2023-03-07 | ||
Enamine | EN300-360774-1.0g |
N-[2-hydroxy-3-(methylamino)propyl]-N-methylpropanamide |
2137611-07-3 | 1g |
$0.0 | 2023-06-07 | ||
Enamine | EN300-360774-0.5g |
N-[2-hydroxy-3-(methylamino)propyl]-N-methylpropanamide |
2137611-07-3 | 0.5g |
$1014.0 | 2023-03-07 | ||
Enamine | EN300-360774-2.5g |
N-[2-hydroxy-3-(methylamino)propyl]-N-methylpropanamide |
2137611-07-3 | 2.5g |
$2071.0 | 2023-03-07 | ||
Enamine | EN300-360774-5.0g |
N-[2-hydroxy-3-(methylamino)propyl]-N-methylpropanamide |
2137611-07-3 | 5.0g |
$3065.0 | 2023-03-07 |
Propanamide, N-[2-hydroxy-3-(methylamino)propyl]-N-methyl- Related Literature
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Lukas Mai,Nils Boysen,Ersoy Subaşı,Teresa de los Arcos,Detlef Rogalla,Guido Grundmeier,Claudia Bock,Hong-Liang Lu,Anjana Devi RSC Adv., 2018,8, 4987-4994
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Wei Chen,Lin-xin Zhong,Xin-wen Peng,Kun Wang,Zhi-feng Chen Catal. Sci. Technol., 2014,4, 1426-1435
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David L. Bryce Phys. Chem. Chem. Phys., 2006,8, 3379-3382
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Qiong Zheng J. Mater. Chem. A, 2017,5, 10928-10935
Additional information on Propanamide, N-[2-hydroxy-3-(methylamino)propyl]-N-methyl-
Propanamide, N-[2-hydroxy-3-(methylamino)propyl]-N-methyl-
CAS No 2137611-07-3 refers to the compound Propanamide, N-[2-hydroxy-3-(methylamino)propyl]-N-methyl-, a chemical compound with a complex structure and diverse applications. This compound is characterized by its unique chemical properties and has been the subject of extensive research in recent years. The molecule consists of a propanamide backbone with specific substituents that confer it with distinct functional properties.
The chemical structure of CAS No 2137611-07-3 includes a propanamide group, which is a derivative of propanoic acid. The substituents on the nitrogen atom in the amide group are particularly significant. The presence of a hydroxyl group (-OH) and a methylamino group (-NHCH₃) introduces additional complexity to the molecule. These functional groups contribute to the compound's reactivity and solubility properties, making it suitable for various applications in different fields.
Recent studies have highlighted the potential of Propanamide, N-[2-hydroxy-3-(methylamino)propyl]-N-methyl- in pharmaceutical research. Its ability to act as a bioisostere or a lead compound in drug design has been explored in several academic journals. Researchers have found that this compound exhibits promising activity in certain biological assays, particularly in relation to enzyme inhibition and receptor binding studies.
In addition to its pharmaceutical applications, CAS No 2137611-07-3 has also been investigated for its role in materials science. The compound's ability to form stable complexes with metal ions has led to its consideration as a potential ligand in catalytic processes. Recent advancements in green chemistry have further emphasized the importance of such compounds in developing environmentally friendly catalysts.
The synthesis of Propanamide, N-[2-hydroxy-3-(methylamino)propyl]-N-methyl- involves a multi-step process that typically begins with the preparation of the corresponding amine intermediate. This is followed by amidation reactions under controlled conditions to introduce the propanamide group. The optimization of reaction conditions has been a focus of recent research efforts, with studies exploring the use of microwave-assisted synthesis and other modern techniques to enhance yield and purity.
The physical properties of this compound are also noteworthy. Its melting point and boiling point are within ranges that make it suitable for various industrial processes. The solubility profile of CAS No 2137611-07-3 is another critical factor that influences its applications. It exhibits moderate solubility in common organic solvents and water, which is advantageous for formulation purposes in pharmaceuticals and other industries.
In terms of safety considerations, while handling this compound requires standard laboratory precautions due to its chemical nature, it does not pose significant risks under normal usage conditions. Proper storage and handling guidelines should be followed to ensure safety and maintain product integrity.
The growing interest in this compound can be attributed to its versatility and the potential for further functionalization. Researchers continue to explore new avenues for its application across various sectors, including agriculture, food additives, and personal care products. The integration of computational chemistry tools has also played a pivotal role in predicting its behavior under different conditions and identifying novel uses.
In conclusion, CAS No 2137611-07-3, or Propanamide, N-[2-hydroxy-3-(methylamino)propyl]-N-methyl-, stands out as a significant chemical entity with diverse applications and ongoing research interest. Its unique structure and functional groups make it a valuable component in both academic research and industrial processes. As scientific understanding continues to evolve, this compound is likely to find even more innovative uses across various domains.
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